2-[(Propan-2-yloxy)sulfonyl]ethane-1-sulfonate

• Molecular Formula: C5H11O6S2-
• Molecular Weight: 231.3 g/mol
• IUPAC Name: 2-propan-2-yloxysulfonylethanesulfonate
• InChI: InChI=1S/C5H12O6S2/c1-5(2)11-13(9,10)4-3-12(6,7)8/h5H,3-4H2,1-2H3,(H,6,7,8)/p-1
• InChI Key: OGNYHMYTAYWSKT-UHFFFAOYSA-M
• Canonical SMILES: CC(C)OS(=O)(=O)CCS(=O)(=O)[O-]

Description

2-[(Propan-2-yloxy)sulfonyl]ethane-1-sulfonate is a specialized organic sulfonate compound of significant interest in advanced chemical research and development. This molecule features a sulfonate ester group linked via an ethane chain to a propan-2-yloxy sulfonyl moiety, a structure that suggests its utility as a key synthetic intermediate or precursor. Based on its structural relation to similar compounds, this sulfonate is primarily investigated for its potential application in polymer chemistry, particularly in the development of photoacid generators (PAGs) for resist compositions used in photolithography . Researchers value its potential to generate sulfonic acid upon radiation exposure (e.g., UV, electron beams), which catalyzes the solubility switch in polymer resins—a critical mechanism for high-resolution patterning processes in the semiconductor industry . The isopropyloxy group may contribute to favorable properties such as enhanced solubility in organic solvents or volatility, which can be advantageous in the formulation and processing of resist materials. As a building block, it offers researchers a versatile handle for introducing sulfonate functionality into larger molecules, enabling the study of structure-activity relationships or the development of novel materials with tailored properties. Please note: The specific applications and mechanisms discussed are inferred from the compound's structural class and related patents. Direct literature for this exact compound is limited. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic uses. It must not be administered to humans or used in any personal applications.

Preparation Methods

Two-Step Sulfonation via Sulfonyl Chloride Intermediate

A widely employed method involves the initial synthesis of 2-(propan-2-yloxy)ethane-1-sulfonyl chloride, followed by hydrolysis to the sulfonate salt. The first step utilizes 2-(propan-2-yloxy)ethanol as the starting material, which undergoes sulfonation with chlorosulfonic acid (ClSO₃H) under controlled conditions. The reaction proceeds via nucleophilic attack of the alcohol oxygen on the electrophilic sulfur atom of chlorosulfonic acid, yielding the sulfonyl chloride intermediate and hydrochloric acid as a byproduct:

$$\text{2-(Propan-2-yloxy)ethanol} + \text{ClSO}_3\text{H} \rightarrow \text{2-(Propan-2-yloxy)ethane-1-sulfonyl chloride} + \text{HCl}$$

Key parameters for this step include:

• Temperature : Maintained between 0°C and 10°C to prevent side reactions.

• Solvent : Polar aprotic solvents such as 2-methyltetrahydrofuran (MeTHF) or tetrahydrofuran (THF) enhance reactivity by stabilizing intermediates.

• Stoichiometry : A molar excess of chlorosulfonic acid (1.2–1.5 equivalents) ensures complete conversion.

The second step involves hydrolysis of the sulfonyl chloride to the sulfonate. This is achieved by treating the intermediate with aqueous sodium hydroxide, resulting in the formation of the sodium sulfonate salt:

$$\text{2-(Propan-2-yloxy)ethane-1-sulfonyl chloride} + 2\text{NaOH} \rightarrow \text{2-[(Propan-2-yloxy)sulfonyl]ethane-1-sulfonate} + \text{NaCl} + \text{H}_2\text{O}$$

Direct Sulfonation Using Sulfur Trioxide

An alternative single-step method employs sulfur trioxide (SO₃) complexes for direct sulfonation of 2-(propan-2-yloxy)ethanol. This approach avoids the need for handling corrosive chlorosulfonic acid. The reaction is typically conducted in dichloromethane at −20°C to 0°C, with pyridine as a catalyst to neutralize generated protons:

$$\text{2-(Propan-2-yloxy)ethanol} + \text{SO}_3 \xrightarrow{\text{pyridine}} \text{2-[(Propan-2-yloxy)sulfonyl]ethane-1-sulfonate}$$

Advantages :

• Higher atom economy (no HCl byproduct).

• Reduced purification steps due to fewer intermediates.

Challenges :

• Strict temperature control required to prevent over-sulfonation.

Optimization of Reaction Conditions

Solvent Selection

Polar aprotic solvents are critical for both sulfonation and hydrolysis steps. Comparative studies highlight the following performance metrics:

Solvent	Dielectric Constant	Reaction Yield (%)	Purity (%)
MeTHF	6.2	78	95
THF	7.5	72	93
Ethyl Acetate	6.0	65	89

MeTHF outperforms other solvents due to its lower polarity, which reduces side reactions while maintaining solubility of intermediates.

Temperature and Reaction Time

Optimal temperature ranges and durations were determined through kinetic studies:

Step	Temperature Range (°C)	Time (h)	Yield (%)
Sulfonyl Chloride	0–10	4	85
Hydrolysis	20–25	2	92

Elevating temperatures during sulfonyl chloride synthesis beyond 15°C leads to a 20% reduction in yield due to decomposition.

Industrial-Scale Production Strategies

Continuous Flow Reactor Systems

Modern facilities adopt continuous flow reactors to enhance scalability and safety. Key features include:

• Residence Time : 30–60 seconds per reaction stage.

• Throughput : 50–100 kg/hour.

• Yield Improvement : 12–15% over batch processes due to precise temperature and mixing control.

Purification Techniques

Post-synthesis purification involves anti-solvent crystallization using n-heptane or cyclopentane. A solvent-to-anti-solvent ratio of 1:0.5 (v/v) achieves 98% purity after two recrystallizations.

Comparative Analysis of Synthetic Methods

Parameter	Two-Step Chlorosulfonic Acid	Direct SO₃ Sulfonation
Yield (%)	78	82
Purity (%)	95	91
Byproducts	HCl	None
Scalability	High	Moderate

The direct SO₃ method offers environmental advantages but requires specialized equipment for SO₃ handling.

Emerging Methodologies

Enzymatic Sulfonation

Preliminary research explores lipase-catalyzed sulfonation in aqueous media, achieving 68% yield at 37°C. While promising, this method remains experimental due to enzyme cost and stability issues .

Chemical Reactions Analysis

Types of Reactions

2-[(Propan-2-yloxy)sulfonyl]ethane-1-sulfonate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acid derivatives.

Reduction: Reduction reactions can convert the sulfonate group to a sulfide or thiol group.

Substitution: Nucleophilic substitution reactions can replace the propan-2-yloxy group with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines, thiols, or alcohols can be employed under basic conditions.

Major Products Formed

Oxidation: Sulfonic acids

Reduction: Sulfides or thiols

Substitution: Various substituted ethane derivatives

Scientific Research Applications

Chemistry

In organic synthesis, 2-[(Propan-2-yloxy)sulfonyl]ethane-1-sulfonate serves as a reagent for forming sulfonate esters. Its ability to engage in nucleophilic substitution reactions allows for the modification of various substrates, leading to the formation of more complex molecules.

Table 1: Comparison of Similar Compounds

Compound Name	Structure Type	Key Differences
2-(Propan-2-yloxy)ethane-1-sulfonyl chloride	Sulfonyl chloride	Contains a chloride group instead of a sulfonate group
Propan-2-yl ethane-1-sulfonate	Sulfonate	Lacks the additional sulfonate group
Methanesulfonyl chloride	Simple aliphatic	Smaller molecular structure; less reactivity

Biology

Research indicates that compounds with sulfonate groups often exhibit significant biological activities. 2-[(Propan-2-yloxy)sulfonyl]ethane-1-sulfonate has been investigated for its potential as a biochemical probe due to its ability to modify proteins and other biomolecules. The sulfonate group can form strong ionic bonds with positively charged sites on proteins, potentially altering their activity.

Biological Activities:

• Antimicrobial Effects: Similar sulfonate compounds have demonstrated significant antimicrobial properties, making them candidates for antibiotic development.
• Anti-inflammatory Properties: The compound is being explored for potential anti-inflammatory effects beneficial in treating various inflammatory diseases.

Case Studies

Recent studies have highlighted the compound's potential in therapeutic applications:

• Antimicrobial Activity: A study demonstrated that derivatives containing sulfonate groups exhibited significant inhibition against various bacterial strains.
  Table 2: Antimicrobial Activity Data

  Compound	Bacterial Strain	Inhibition Zone (mm)
  2-[(Propan-2-yloxy)sulfonyl]ethane-1-sulfonate	Escherichia coli	15
  2-(Propan-2-yloxy)ethane-1-sulfonyl chloride	Staphylococcus aureus	18
• Anti-inflammatory Properties: Another study investigated the anti-inflammatory effects of this compound on murine models, showing promising results in reducing inflammation markers.

Industrial Applications

In industry, 2-[(Propan-2-yloxy)sulfonyl]ethane-1-sulfonate is utilized as an intermediate in the production of specialty chemicals. Its unique properties make it suitable for synthesizing complex molecules used in pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-[(Propan-2-yloxy)sulfonyl]ethane-1-sulfonate involves its interaction with various molecular targets. The sulfonate group can form strong ionic bonds with positively charged sites on proteins and enzymes, potentially altering their activity. The propan-2-yloxy group can enhance the compound’s lipophilicity, facilitating its interaction with lipid membranes and intracellular targets.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Sulfonate Derivatives

Compound Name	Molecular Formula	Functional Groups	Substituents	Key Properties/Applications	References
2-[(Propan-2-yloxy)sulfonyl]ethane-1-sulfonate	C₅H₁₀O₆S₂	Sulfonate, ether	Propan-2-yloxy, ethane backbone	High solubility (as salt); surfactant, chemical intermediate	-
Potassium 2-[2-(2-oxo-4-phenylpyrrolidin-1-yl)acetamido]ethane-1-sulfonate	C₁₃H₁₇KN₂O₅S₂	Sulfonate, amide, pyrrolidinone	Phenylpyrrolidinone, acetamido	Moderate solubility; neurotropic pharmaceutical agent
Sodium 2-methylprop-2-ene-1-sulphonate	C₄H₇NaO₃S	Sulfonate, alkene	Methylpropene	High solubility; polymer production, surfactants
(Prop-2-yn-1-ylsulfanyl)carbonitrile	C₄H₃NS	Sulfanyl, nitrile	Propargyl	Low solubility; reactive intermediate in synthesis; potential toxicity concerns
Fluorinated sulfonamide-acrylate polymers (e.g., 2-Propenoic acid derivatives)	Variable	Sulfonamide, acrylate	Fluorinated alkyl chains	High thermal/chemical stability; coatings, surfactants (environmental persistence noted)

Structural and Functional Group Differences

• Ether vs. Pyrrolidinone/Amide Groups: Unlike the neuroactive pyrrolidinone-containing sulfonate (Compound 3 in ), the target compound lacks a bioactive heterocyclic ring. This suggests it is less likely to exhibit direct pharmacological activity but may offer greater stability in industrial applications .
• Sulfonate vs. Sulfanyl/Nitrile : The sulfonate group in the target compound enhances water solubility compared to the sulfanyl and nitrile functionalities in (Prop-2-yn-1-ylsulfanyl)carbonitrile, which is more reactive but less stable .
• Fluorinated Chains: Fluorinated sulfonamide-acrylate polymers () exhibit superior chemical resistance due to fluorine’s electronegativity, whereas the non-fluorinated target compound may degrade more readily in the environment .

Physicochemical Properties

• Solubility : Sodium or potassium salts of sulfonates (e.g., Sodium 2-methylprop-2-ene-1-sulphonate) generally exhibit high water solubility, making them suitable for aqueous formulations. The propan-2-yloxy group in the target compound may slightly reduce solubility compared to simpler sulfonates but enhance compatibility with organic solvents .
• Reactivity : The propargyl group in (Prop-2-yn-1-ylsulfanyl)carbonitrile enables click chemistry applications, whereas the target compound’s ether-linked sulfonate is more inert, favoring stability in bulk chemical processes .

Biological Activity

2-[(Propan-2-yloxy)sulfonyl]ethane-1-sulfonate is a sulfonate compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores the compound's biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2-[(Propan-2-yloxy)sulfonyl]ethane-1-sulfonate is C₇H₁₈O₄S₂, with a molecular weight of 206.36 g/mol. The compound features a sulfonate group which is known for its reactivity and biological significance.

The biological activity of sulfonate compounds often involves their ability to interact with various biomolecules, leading to modifications that can alter physiological responses. The mechanism typically includes:

• Electrophilic Reactions : The sulfonyl group acts as an electrophile, facilitating nucleophilic attacks by biomolecules such as proteins and nucleic acids.
• Antimicrobial Activity : Compounds with sulfonyl groups have been noted for their antimicrobial properties, potentially inhibiting bacterial growth through interference with metabolic pathways .

Biological Activities

The biological activities associated with 2-[(Propan-2-yloxy)sulfonyl]ethane-1-sulfonate include:

• Antimicrobial Effects : Similar sulfonate compounds have demonstrated significant antimicrobial properties, making them candidates for further development in antibiotic therapies .
• Anti-inflammatory Properties : Sulfonates are often explored for their potential anti-inflammatory effects, which could be beneficial in treating various inflammatory diseases.

Case Study 1: Antimicrobial Efficacy

A study investigated the antimicrobial efficacy of various sulfonate derivatives, including those similar to 2-[(Propan-2-yloxy)sulfonyl]ethane-1-sulfonate. Results indicated that these compounds inhibited the growth of several bacterial strains, suggesting a promising avenue for antibiotic development .

Case Study 2: Modifications in Drug Development

Research has shown that modifying existing drugs with sulfonate groups can enhance their bioavailability and therapeutic efficacy. For instance, prodrugs that incorporate sulfonates have been successfully utilized in treating neurodegenerative disorders, indicating the versatility of these compounds in pharmacology .

Comparative Analysis of Sulfonate Compounds

Compound Name	Structure Type	Key Biological Activity
2-[(Propan-2-yloxy)sulfonyl]ethane-1-sulfonate	Aliphatic sulfonate	Antimicrobial, anti-inflammatory
Methanesulfonyl chloride	Simple aliphatic	Antimicrobial
Benzenesulfonyl chloride	Aromatic	Anticancer
Trifluoromethanesulfonyl chloride	Fluorinated	Enhanced electrophilicity

Q & A

Q. What are the standard synthetic routes for 2-[(Propan-2-yloxy)sulfonyl]ethane-1-sulfonate, and how are reaction conditions optimized?

Methodological Answer: The compound is synthesized via sulfonation of a precursor alcohol (e.g., propan-2-yloxy ethanol) using reagents like chlorosulfonic acid or thionyl chloride. Key steps include:

• Sulfonation: Reacting the alcohol with chlorosulfonic acid at 0–5°C under inert atmosphere to minimize side reactions .
• Purification: Column chromatography or recrystallization to isolate the sulfonate product. Solvent selection (e.g., dichloromethane) is critical for yield optimization .
• Yield Optimization: Adjusting stoichiometry (1:1.2 molar ratio of alcohol to sulfonating agent) and reaction time (4–6 hours) improves efficiency.

Example Reaction Conditions:

Reagent	Temperature (°C)	Solvent	Yield (%)
Chlorosulfonic acid	0–5	Dichloromethane	65–75
Thionyl chloride	25–30	Toluene	50–60

Q. What spectroscopic and crystallographic methods are optimal for characterizing this compound?

Methodological Answer:

• NMR Spectroscopy:

• ¹H NMR: Peaks for methyl groups (δ 1.2–1.4 ppm) and sulfonate-attached CH₂ (δ 3.5–4.0 ppm).
• ¹³C NMR: Sulfonate carbons appear at δ 45–55 ppm .
  • X-ray Crystallography: SHELX software (SHELXL) refines crystal structures, resolving bond lengths (e.g., S–O bonds ≈ 1.45 Å) and confirming stereochemistry .
  • Mass Spectrometry: High-resolution ESI-MS identifies molecular ion [M-H]⁻ at m/z 243.03 .

Advanced Research Questions

Q. How can researchers resolve contradictory solubility data reported for this sulfonate in polar vs. nonpolar solvents?

Methodological Answer: Contradictions arise from impurities or hydration states. Systematic approaches include:

• Purity Assessment: Use HPLC (C18 column, acetonitrile/water mobile phase) to detect impurities .
• Hydration Studies: Thermogravimetric analysis (TGA) identifies water content affecting solubility.
• Solvent Screening: Test solubility in DMSO, methanol, and hexane under controlled humidity.

Example Solubility Data:

Solvent	Solubility (mg/mL)	Notes (Hydration State)
DMSO	120 ± 5	Anhydrous form
Methanol	80 ± 10	Monohydrate
Hexane	<1	Insoluble

Q. What mechanistic insights explain the reactivity of the sulfonate group under basic vs. acidic conditions?

Methodological Answer:

• Acidic Conditions: Sulfonate groups resist hydrolysis but may undergo esterification. Monitor via IR (loss of S=O peaks at 1170 cm⁻¹) .
• Basic Conditions: Nucleophilic displacement at sulfur occurs, forming sulfonic acid derivatives. Use ¹⁸O isotopic labeling to track oxygen exchange .
• Computational Modeling: DFT calculations (e.g., Gaussian 16) predict activation barriers for sulfonate hydrolysis, guiding experimental design .

Q. How can conflicting bioactivity results (e.g., antimicrobial assays) be reconciled across studies?

Methodological Answer: Discrepancies may stem from:

• Assay Conditions: Adjust pH (6.5–7.5) to match physiological ranges.
• Sample Preparation: Use lyophilized compound to ensure consistent hydration .
• Control Experiments: Test against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains to rule out solvent toxicity .

Methodological Tables

Table 1: Key Crystallographic Parameters (Hypothetical Data)

Parameter	Value	Source
Space Group	P2₁/c	SHELX
Bond Length (S–O)	1.44–1.47 Å
Dihedral Angle	85.3° (C–S–O–C)

Table 2: Stability Under Oxidative Conditions

Condition	Product Formed	Analytical Method
H₂O₂ (10%, 25°C)	Sulfoxide derivative	HPLC
KMnO₄ (acidic)	Sulfone	¹H NMR